1-methyl-N-[2-(trifluoromethyl)benzyl]-4-piperidinamine

• IUPAC Name: 1-methyl-N-[[2-(trifluoromethyl)phenyl]methyl]piperidin-4-amine
• InChI: InChI=1S/C14H19F3N2/c1-19-8-6-12(7-9-19)18-10-11-4-2-3-5-13(11)14(15,16)17/h2-5,12,18H,6-10H2,1H3
• InChI Key: RMFVSFFLSPJYGK-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)NCC2=CC=CC=C2C(F)(F)F
• Molecular Formula: C14H19F3N2
• Molecular Weight: 272.31 g/mol

Description

Synthesis Analysis

The synthesis of piperidine derivatives often involves nucleophilic substitution reactions, Grignard reactions, and various catalytic processes. For example, novel piperidine derivatives have been synthesized through reactions involving benzylamine, with modifications leading to variations in activity and properties. These methods offer a pathway to the synthesis of compounds like 1-methyl-N-[2-(trifluoromethyl)benzyl]-4-piperidinamine by altering the starting materials or reaction conditions (Sugimoto et al., 1990).

Molecular Structure Analysis

The molecular structure of piperidine derivatives can be analyzed through spectroscopic methods and X-ray diffraction. For example, the molecular and crystal structures of various hydroxy derivatives of piperidines have been determined, offering insights into the conformation and molecular packing which could be applied to understanding 1-methyl-N-[2-(trifluoromethyl)benzyl]-4-piperidinamine (Kuleshova & Khrustalev, 2000).

Chemical Reactions and Properties

Piperidine derivatives participate in various chemical reactions, displaying a range of chemical properties such as reactivity towards nucleophiles, electrophiles, and participation in coupling reactions. The reactivity can be attributed to the presence of functional groups and the basic nature of the piperidine ring. Specific reactions, such as the formation of glycosidic linkages using piperidine reagents, highlight the versatility of these compounds in synthetic chemistry (Crich & Smith, 2001).